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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105

Technical Guide: Phenoxy-d5-acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and an
overview of the experimental applications for Phenoxy-d5-acetic acid. The information is
compiled from safety data sheets of the parent compound, Phenoxyacetic acid, and product
specifications for the deuterated analogue.

Chemical and Physical Properties

Phenoxy-d5-acetic acid is a deuterated form of Phenoxyacetic acid, where the five hydrogen
atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling makes it a
valuable tool in various research applications, particularly in mass spectrometry-based
guantification.

Table 1: Physical and Chemical Properties of Phenoxy-d5-acetic Acid
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Property Value Source

LGC Standards, Clearsynth[1]

CAS Number 154492-74-7 2]
Molecular Formula CsH3Ds0s Clearsynth[2]
] LGC Standards, Clearsynth[1]

Molecular Weight 157.18 g/mol 2]

Isotopic Purity >98% No specific source found

_ . _ Inferred from Phenoxyacetic
Appearance White to off-white solid )
acid
Storage 2-8°C, Refrigerator Clearsynth[2]

Table 2: Physical and Chemical Properties of Phenoxyacetic Acid (Non-deuterated)

Property Value Source

CAS Number 122-59-8 Fisher Scientific[3]
Molecular Formula CsHsOs3 PubChem[4]
Molecular Weight 152.15 g/mol PubChem|[4]
Melting Point 98-101°C Fisher Scientific[3]
Boiling Point 285 °C at 760 mmHg Fisher Scientific[3]
Flash Point 165 °C Fisher Scientific[3]
Solubility Slightly soluble in water NOAA

Safety and Handling

The safety and handling precautions for Phenoxy-d5-acetic acid are based on the data
available for its non-deuterated counterpart, Phenoxyacetic acid. The isotopic labeling with
deuterium does not significantly alter the chemical hazards of the molecule.
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Hazard Identification

Phenoxyacetic acid is classified as harmful and an irritant.

Table 3: GHS Hazard Classification for Phenoxyacetic Acid

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]
Skin Irritation 2 H315: Causes skin irritation.[5]
o H319: Causes serious eye

Eye Irritation 2A L

irritation.[5]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation.[5]

First Aid Measures

« |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[3] Rinse
mouth.[3]

« If on Skin: Wash with plenty of soap and water.[3] If skin irritation occurs, get medical
advice/attention.[3] Take off contaminated clothing and wash it before reuse.[3]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[3]

 If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if
present and easy to do.[3] Continue rinsing.[3] If eye irritation persists, get medical
advice/attention.[3]

Personal Protective Equipment (PPE)

o Engineering Controls: Use only outdoors or in a well-ventilated area.[6]

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]
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o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[6]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[6]

Storage and Disposal

o Storage: Store in a well-ventilated place.[3] Keep the container tightly closed.[3]
Recommended storage for Phenoxy-d5-acetic acid is at refrigerator temperatures (2-8°C)
for long-term stability.[2]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols and Applications

Phenoxy-d5-acetic acid is primarily used as an internal standard in analytical chemistry,
particularly for the quantification of phenoxyacetic acid and related compounds by isotope
dilution mass spectrometry.

General Workflow for Use as an Internal Standard

The deuterated standard is added to a sample at a known concentration at the beginning of the
sample preparation process. Since the deuterated and non-deuterated forms have nearly
identical chemical and physical properties, they behave similarly during extraction, cleanup,
and chromatographic separation. Any loss of the analyte during sample processing will be
mirrored by a proportional loss of the internal standard. Mass spectrometry can differentiate
between the analyte and the deuterated standard based on their mass-to-charge ratio, allowing
for accurate quantification.

Analysis

Sample Preparation Ratio of Analyte to

SToun Internal Standard
R pike witl
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Analytical workflow for using Phenoxy-d5-acetic acid as an internal standard.

Detailed Methodology: Quantification in Water Samples
(llustrative)

The following is a generalized protocol based on methods for analyzing similar compounds in
environmental samples.

» Sample Collection: Collect water samples in appropriate containers.

¢ Internal Standard Spiking: Add a known amount of Phenoxy-d5-acetic acid solution in a
suitable solvent (e.g., methanol) to each water sample.

¢ Solid-Phase Extraction (SPE):

[¢]

Condition an SPE cartridge (e.g., C18) with methanol followed by deionized water.

[e]

Load the spiked water sample onto the cartridge.

o

Wash the cartridge to remove interfering substances.

o

Elute the analyte and internal standard with an appropriate solvent (e.g., acetonitrile).

o Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

e LC-MS/MS Analysis:
o Inject the reconstituted sample into an LC-MS/MS system.

o Separate the analyte from other matrix components using a suitable C18 column and a
gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).

o Detect and quantify the analyte and the internal standard using multiple reaction
monitoring (MRM) mode on a triple quadrupole mass spectrometer.

» Data Analysis: Calculate the concentration of the analyte in the original sample by comparing
the peak area ratio of the analyte to the internal standard against a calibration curve.
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Signaling Pathways and Logical Relationships

The primary utility of Phenoxy-d5-acetic acid is in analytical workflows rather than in the study
of biological signaling pathways. However, a logical diagram for safe laboratory handling of this
chemical can be represented.
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Logical workflow for the safe handling of Phenoxy-d5-acetic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. files.core.ac.uk [files.core.ac.uk]

e 2. academic.oup.com [academic.oup.com]

e 3. pubs.acs.org [pubs.acs.org]

e 4. cdhfinechemical.com [cdhfinechemical.com]
e 5. clearsynth.com [clearsynth.com]

6. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Safety data sheet and handling information for
Phenoxy-d5-acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027105#safety-data-sheet-and-handling-information-
for-phenoxy-d5-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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